3-Tert-butyl-6-[(pyrrolidin-2-yl)methoxy]pyridazine

• IUPAC Name: 3-tert-butyl-6-(pyrrolidin-2-ylmethoxy)pyridazine
• InChI: InChI=1S/C13H21N3O/c1-13(2,3)11-6-7-12(16-15-11)17-9-10-5-4-8-14-10/h6-7,10,14H,4-5,8-9H2,1-3H3
• InChI Key: VHSCFAAWAOVEFX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=NN=C(C=C1)OCC2CCCN2
• Molecular Formula: C13H21N3O
• Molecular Weight: 235.33 g/mol

Description

The compound “3-Tert-butyl-6-[(pyrrolidin-2-yl)methoxy]pyridazine” is a complex organic molecule. It contains a pyridazine ring, which is a six-membered ring with two nitrogen atoms, and a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. The pyrrolidine ring is attached to the pyridazine ring via a methoxy group. The tert-butyl group is attached to the pyridazine ring.

Synthesis Analysis

The synthesis of such compounds often involves the use of tert-butoxycarbonylation reagents for aromatic and aliphatic amines. The synthesis could also involve ring construction from different cyclic or acyclic precursors, or functionalization of preformed pyrrolidine rings.

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of multiple rings and functional groups. The pyrrolidine ring contributes to the stereochemistry of the molecule and increases the three-dimensional coverage due to the non-planarity of the ring.

Chemical Reactions Analysis

The compound may undergo various chemical reactions, including those involving the tert-butoxycarbonylation reagent. The pyrrolidine ring in the compound can also undergo various reactions due to its reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. The presence of the pyrrolidine ring could influence its physicochemical parameters.

Scientific Research Applications

Pyrrolidine in Drug Discovery

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Selective Androgen Receptor Modulators (SARMs)

Pyrrolidine derivatives have been synthesized as selective androgen receptor modulators (SARMs). .

Diazine Alkaloid Applications

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Biochemical Reagent

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Molecular Structure Optimization

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Mechanism of Action

Target of Action

It’s worth noting that pyrrolidine derivatives have been widely used by medicinal chemists to obtain compounds for the treatment of various human diseases .

Mode of Action

The pyrrolidine ring, a key component of this compound, is known to efficiently explore the pharmacophore space due to sp3-hybridization . This allows the compound to interact with its targets in a unique manner, potentially leading to significant biological effects.

Biochemical Pathways

It’s worth noting that pyrrolidine derivatives have been found to exhibit significant activity against mycobacterium tuberculosis , suggesting that they may affect the biochemical pathways associated with this bacterium.

Result of Action

It’s worth noting that pyrrolidine derivatives have been found to exhibit significant activity against mycobacterium tuberculosis , suggesting that they may have potent antimicrobial effects.

Action Environment

It’s worth noting that the reaction of similar compounds has been found to be chemoselective, high-yielding, and completed quickly under mild, environment-friendly conditions .